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Compound of Interest

Compound Name: Aspulvinone O

Cat. No.: B15616905

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for key in vitro assays to evaluate the
biological activity of Aspulvinone O, a natural compound with potential therapeutic
applications. The methodologies described herein are based on published research and are
intended to guide researchers in setting up and performing these experiments.

Aspulvinone O as an Inhibitor of Glutamic-
Oxaloacetic Transaminase 1 (GOT1) in Pancreatic
Cancer Cells

Aspulvinone O has been identified as a potent inhibitor of GOT1, an enzyme crucial for the
metabolic reprogramming of pancreatic ductal adenocarcinoma (PDAC) cells.[1][2][3] In PDAC,
KRAS mutations drive a non-canonical glutamine metabolism pathway where GOT1 converts
glutamine-derived aspartate to oxaloacetate, a process that supports NADPH production and
maintains redox balance, thereby promoting cell proliferation.[4][5] Inhibition of GOT1 by
Aspulvinone O sensitizes PDAC cells to oxidative stress and suppresses their growth.[1][2][3]

Signaling Pathway of Aspulvinone O in Pancreatic
Ductal Adenocarcinoma
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Mix a-glucosidase with varying
concentrations of Aspulvinone O

!

Incubate at 37°C for 10 min

'

Prepare 100 uL reaction mix:
- 4 mM Aspartate
-1 mM o-KG
- 1 U/mL malate dehydrogenase
-1 mM NADH
- 0.1 mg/mL GOT1

Add pNPG to start the reaction

!

!

Incubate at 37°C for 20-30 min

Add varying concentrations of
Aspulvinone O

!

!

Stop reaction with Na2CO3

!

Measure absorbance at 340 nm

Measure absorbance at 405 nm

!

Analyze data and calculate IC50

!

Calculate % Inhibition
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Seed RAW 264.7 cells and
incubate for 24h

!

Pre-treat with Aspulvinone O
for 1h

'

Stimulate with LPS and
incubate for 24h

!

Collect supernatant

!

Mix supernatant with Griess reagent

!

Measure absorbance at 540 nm

!

Quantify NO production
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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